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Compound of Interest

Compound Name: 4-Fluoro-3-methoxybenzaldehyde

Cat. No.: B144112

An In-depth Technical Guide to the Safe Handling of 4-Fluoro-3-methoxybenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
professional safety advice. Always consult the official Safety Data Sheet (SDS) and follow all
applicable institutional and governmental regulations before handling any chemical.

Introduction

4-Fluoro-3-methoxybenzaldehyde is a substituted benzaldehyde derivative with applications
in organic synthesis, particularly in the development of pharmaceutical compounds. Its
reactivity necessitates a thorough understanding of its safety profile and proper handling
procedures to minimize risks in a laboratory or manufacturing setting. This guide provides a
comprehensive overview of the safety and handling protocols for 4-Fluoro-3-
methoxybenzaldehyde, compiled from available safety data sheets and chemical databases.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-Fluoro-3-methoxybenzaldehyde
is presented in Table 1.

Table 1: Physical and Chemical Properties of 4-Fluoro-3-methoxybenzaldehyde
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Property Value

Molecular Formula CsH7FO2[1]

Molecular Weight 154.14 g/mol [1][2]

CAS Number 128495-46-5[1][2][3]

Appearance White to light yellow powder or crystal[4]
Melting Point 58-62 °C[2][4][5]

Boiling Point 93 °C at 4.5 Torr[4]

Density 1.192 + 0.06 g/cm3 (Predicted)[4]
Solubility No data available

Flash Point Not applicable[2]

Hazard Identification and Classification

4-Fluoro-3-methoxybenzaldehyde is classified as a hazardous substance. A summary of its

GHS hazard classification is provided in Table 2.

Table 2: GHS Hazard Classification

Hazard Class Category
Acute Toxicity, Oral 4[1][2]
Skin Corrosion/Irritation 2[1][2]
Serious Eye Damage/Eye Irritation 1[1]12]
Specific Target Organ Toxicity (Single

3[11[2]

Exposure); Respiratory Tract Irritation

Signal Word: Danger[2][3]

Hazard Statements:
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H302: Harmful if swallowed.[1][2][3]

H315: Causes skin irritation.[1][2][3]

H318: Causes serious eye damage.[1][2][3]

H335: May cause respiratory irritation.[1][2][3]

Experimental Protocols for Safe Handling
Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory when handling 4-Fluoro-3-
methoxybenzaldehyde. The recommended PPE includes:

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[3]

» Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn.[3] A lab coat or
other protective clothing is also required to prevent skin contact.[6]

o Respiratory Protection: If working in a poorly ventilated area or if dust is generated, a
NIOSH-approved N95 dust mask or higher-level respirator should be used.[2]

Handling and Storage

e Handling:

o

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3][6]

[¢]

Wash hands and any exposed skin thoroughly after handling.[3][6][7]

[e]

Do not eat, drink, or smoke when using this product.[6][7]

[e]

Use only in a well-ventilated area, preferably in a chemical fume hood.[6]
e Storage:

o Store in a tightly closed container in a dry and well-ventilated place.[6][7]
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o Keep in a dark place.[4][8]
o Store locked up.[3][6]
o This material is reported to be air sensitive.[4]

Emergency Procedures
First Aid Measures

A systematic approach to first aid is crucial in the event of an exposure.

Inhalation: If inhaled, move the person into fresh air. If not breathing, give artificial
respiration. Consult a physician.[3][7]

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water.
If skin irritation occurs, get medical advice/attention.[6][7]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[3][6][7]

 Ingestion: If swallowed, call a poison center or doctor/physician if you feel unwell. Rinse
mouth.[6][7] Do NOT induce vomiting.

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[9][10]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon monoxide, carbon dioxide, and hydrogen fluoride.[9]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[9][10]

Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment as described in
Section 4.1. Avoid breathing dust and prevent contact with skin and eyes.[6]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[9][10]

e Methods for Cleaning Up:

o For small spills, sweep up the material, place it into a suitable container for disposal, and
avoid generating dust.[6]

o Clean the spill area with soap and water.

Waste Disposal

Dispose of contaminated waste in accordance with local, state, and federal regulations. This
may involve incineration in a licensed facility.

Visualized Workflow: Emergency Response
Protocol

The following diagram illustrates the logical workflow for responding to an emergency involving
4-Fluoro-3-methoxybenzaldehyde.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA153640B&productDescription=4-METHOXYBENZALDEHYDE+1KG&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15364&PLANT=d__ALF
https://store.apolloscientific.co.uk/storage/msds/PC53163_msds.pdf
https://www.benchchem.com/product/b144112?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Exposure Event Spill or Release Fire

Inhalation Skin Contact Small Fire

Eye Contact

Ingestion Minor Spill Major Spill Large Fire

T
Move to Fresh Air Rinse Skin with Water Rinse Eyes Thoroughly Rinse Mouth, Do Not Induce Vomiting Use Appropriate Extinguisher

Seek Immediate Medical Attention

Spill Response

Call Emergency Services Cool Nearby Containers

Click to download full resolution via product page

Caption: Emergency response workflow for 4-Fluoro-3-methoxybenzaldehyde incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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